![molecular formula C19H21FN2O4S B2401621 N-(2-fluorophenyl)-4-[methyl(2-oxolanylmethyl)sulfamoyl]benzamide CAS No. 892838-67-4](/img/structure/B2401621.png)
N-(2-fluorophenyl)-4-[methyl(2-oxolanylmethyl)sulfamoyl]benzamide
Description
N-(2-fluorophenyl)-4-[methyl(2-oxolanylmethyl)sulfamoyl]benzamide is a useful research compound. Its molecular formula is C19H21FN2O4S and its molecular weight is 392.45. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibitors
Compounds similar to N-(2-fluorophenyl)-4-[methyl(2-oxolanylmethyl)sulfamoyl]benzamide have been studied for their potential as carbonic anhydrase inhibitors. For instance, benzamide derivatives with thiourea-substituted benzenesulfonamides have been synthesized as potent and selective inhibitors of human carbonic anhydrase I and II, highlighting their potential application in treating conditions like glaucoma (Tuğrak et al., 2020).
Antipathogenic Activity
Certain benzamide compounds have demonstrated significant antipathogenic activity, particularly against strains known for their ability to grow in biofilms. This suggests potential applications in the development of novel anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Insecticidal Activity
Flubendiamide, a novel class of insecticide with a unique chemical structure that shares some similarities with benzamide compounds, shows extremely strong insecticidal activity against lepidopterous pests. This highlights the potential for benzamide derivatives to be developed into effective insecticides (Tohnishi et al., 2005).
Antiproliferative Activities
Pyrazole-sulfonamide derivatives have been tested for their in vitro antiproliferative activities against various cancer cell lines, demonstrating potential applications in cancer therapy (Mert et al., 2014).
Fluorination Chemistry
Research on the efficient use of alkali metal fluorides for the enantiocontrolled synthesis of fluorinated compounds, including 2-fluorocarboxylic acids and 1-fluoroalkyl benzenes, highlights the importance of fluorination chemistry in developing novel therapeutic agents and materials (Fritz-Langhals, 1994).
Properties
IUPAC Name |
N-(2-fluorophenyl)-4-[methyl(oxolan-2-ylmethyl)sulfamoyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O4S/c1-22(13-15-5-4-12-26-15)27(24,25)16-10-8-14(9-11-16)19(23)21-18-7-3-2-6-17(18)20/h2-3,6-11,15H,4-5,12-13H2,1H3,(H,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WREQFIYKTSZNCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCCO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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